Cas no 1211161-93-1 (1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine)

• Product Name: 1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine
• CAS No: 1211161-93-1
• MF: C₂₃H₂₂N₂O₃
• MW: 374.432385921478
• CID: 6011363
• PubChem ID: 45587805
• Update Time: 2025-11-07

1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine
• [4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-(2-phenylcyclopropyl)methanone
• (4-(benzofuran-2-carbonyl)piperazin-1-yl)(2-phenylcyclopropyl)methanone
• 1211161-93-1
• VU0524409-1
• F5855-0526
• AKOS024523072

• Inchi： 1S/C23H22N2O3/c26-22(19-15-18(19)16-6-2-1-3-7-16)24-10-12-25(13-11-24)23(27)21-14-17-8-4-5-9-20(17)28-21/h1-9,14,18-19H,10-13,15H2
• InChI Key： RASDXJZGVJAICP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CC3=CC=CC=C3O2)=O)CC1)(C1CC1C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 374.16304257g/mol
• Monoisotopic Mass: 374.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.8Ų

Additional information on 1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine

Research Brief on 1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine (CAS: 1211161-93-1)

The compound 1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine (CAS: 1211161-93-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. Its structure combines a benzofuran moiety with a phenylcyclopropane group, linked via a piperazine core, which offers a balanced profile of lipophilicity and hydrogen-bonding capacity. This makes it particularly attractive for targeting protein-protein interactions (PPIs) and allosteric binding sites, areas of growing interest in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine exhibit potent inhibitory activity against the bromodomain-containing protein 4 (BRD4), a key epigenetic regulator implicated in cancer and inflammatory diseases. The compound's unique binding mode, revealed through X-ray crystallography, suggests it could serve as a lead for developing next-generation BRD4 inhibitors with improved selectivity.

Another significant development comes from recent in vivo studies, where the compound showed promising pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. This has sparked interest in its potential application for central nervous system (CNS) disorders. Preliminary data from animal models of neurodegenerative diseases indicate neuroprotective effects, possibly through modulation of neuroinflammatory pathways.

The synthetic accessibility of 1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and reduced environmental impact, addressing previous challenges in large-scale production. This advancement is particularly important as the compound moves closer to preclinical development.

Emerging structure-activity relationship (SAR) studies have begun to elucidate the key structural elements responsible for the compound's biological activity. Researchers have identified that modifications to the phenylcyclopropane moiety significantly influence target selectivity, while changes to the benzofuran ring system affect potency. These findings are guiding the design of second-generation analogs with enhanced therapeutic profiles.

Looking forward, 1-(1-benzofuran-2-carbonyl)-4-(2-phenylcyclopropanecarbonyl)piperazine represents a promising starting point for multiple therapeutic avenues. Current research efforts are exploring its potential in oncology, inflammation, and CNS disorders, with several pharmaceutical companies reportedly including it in their discovery pipelines. The compound's versatility and the growing body of supporting data suggest it may become an important tool compound and potential drug candidate in the coming years.